Cas no 120003-15-8 (5-(Chloromethyl)-3-(methoxymethyl)-1,2,4-oxadiazole)

• Product Name: 5-(Chloromethyl)-3-(methoxymethyl)-1,2,4-oxadiazole
• CAS No: 120003-15-8
• MF: C₅H₇ClN₂O₂
• MW: 162.574280023575
• MDL: MFCD08691644
• CID: 133130
• PubChem ID: 25219243
• Update Time: 2025-06-14

5-(Chloromethyl)-3-(methoxymethyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-3-(methoxymethyl)-1,2,4-oxadiazole
• 1,2,4-Oxadiazole,5-(chloromethyl)-3-(methoxymethyl)-
• 1,2,4-Oxadiazole,5-(chloromethyl)-3-(methoxymethyl)
• 5-(chloromethyl)-3-(methoxymethyl)-1,2,4-oxadiazole(SALTDATA: FREE)
• Albb-004224
• CHEMBRDG-BB 4017866
• MFCD08691644
• EN300-126924
• 120003-15-8
• SCHEMBL2041457
• VLXVPDOWMACDNZ-UHFFFAOYSA-N
• 5-(Chloromethyl)-3-(methoxymethyl)-1,2,4-oxadiazole, AldrichCPR
• DTXSID40649210
• 1,2,4-Oxadiazole, 5-(chloromethyl)-3-(methoxymethyl)-
• F8880-5800
• FT-0678973
• AKOS005171309
• LS-01551

• MDL： MFCD08691644
• Inchi： 1S/C5H7ClN2O2/c1-9-3-4-7-5(2-6)10-8-4/h2-3H2,1H3
• InChI Key： VLXVPDOWMACDNZ-UHFFFAOYSA-N
• SMILES： ClCC1=NC(COC)=NO1

Computed Properties

• Exact Mass: 162.02000
• Monoisotopic Mass: 162.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.2A^2
• XLogP3: 0.3

Experimental Properties

• Density: 1.294
• Boiling Point: 234.3°C at 760 mmHg
• Flash Point: 95.5°C
• Refractive Index: 1.482
• PSA: 48.15000
• LogP: 0.95480

5-(Chloromethyl)-3-(methoxymethyl)-1,2,4-oxadiazole Security Information

• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 5-(Chloromethyl)-3-(methoxymethyl)-1,2,4-oxadiazole

Comprehensive Overview of 5-(Chloromethyl)-3-(methoxymethyl)-1,2,4-oxadiazole (CAS No. 120003-15-8)

The compound 5-(Chloromethyl)-3-(methoxymethyl)-1,2,4-oxadiazole (CAS No. 120003-15-8) is a versatile heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring both chloromethyl and methoxymethyl functional groups attached to a 1,2,4-oxadiazole ring, makes it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of novel antimicrobial and anti-inflammatory agents. The compound's reactivity and stability under various conditions have also made it a subject of interest in material science applications.

One of the most frequently searched questions about 5-(Chloromethyl)-3-(methoxymethyl)-1,2,4-oxadiazole revolves around its synthesis and purification methods. Recent studies highlight optimized protocols for its preparation, often involving cyclization reactions of precursor amidoximes. The compound's CAS No. 120003-15-8 serves as a critical identifier in chemical databases, ensuring accurate referencing in patents and scientific literature. With the growing demand for sustainable chemistry, researchers are also investigating greener synthetic routes for this compound, aligning with the principles of green chemistry and reduced environmental impact.

In the context of current trends, 5-(Chloromethyl)-3-(methoxymethyl)-1,2,4-oxadiazole has been linked to advancements in bioactive molecule design. Its structural motif is frequently incorporated into scaffolds targeting enzyme inhibition, a hot topic in drug development. For instance, the 1,2,4-oxadiazole core is known to interact with biological targets such as kinases and proteases, making derivatives of this compound promising candidates for therapeutic applications. Additionally, its potential use in crop protection formulations has sparked interest in the agrochemical sector, where it may contribute to next-generation pesticides with improved efficacy and safety profiles.

The physicochemical properties of CAS No. 120003-15-8 are another area of active investigation. Its solubility, stability, and reactivity under different pH conditions are critical parameters for formulation scientists. Recent publications have explored its behavior in various solvents, providing valuable data for industrial applications. Moreover, the compound's compatibility with other chemical entities is being studied to expand its utility in multicomponent reactions, a trending topic in synthetic organic chemistry.

From a regulatory perspective, 5-(Chloromethyl)-3-(methoxymethyl)-1,2,4-oxadiazole is subject to standard chemical safety assessments, with researchers focusing on its environmental fate and toxicological profile. While not classified as hazardous under current guidelines, proper handling protocols are emphasized in material safety data sheets (MSDS). The compound's biodegradation pathways and potential ecological impacts are under scrutiny, reflecting the broader scientific community's commitment to responsible chemical innovation.

Innovative applications of this compound extend to materials science, where its oxadiazole ring system contributes to the development of advanced polymers with unique electronic properties. The methoxymethyl and chloromethyl substituents offer sites for further functionalization, enabling the creation of tailored materials for specific industrial needs. This versatility aligns with current research trends in smart materials and nanotechnology, positioning CAS No. 120003-15-8 as a compound of multidisciplinary interest.

Analytical characterization of 5-(Chloromethyl)-3-(methoxymethyl)-1,2,4-oxadiazole typically involves advanced spectroscopic techniques, including NMR, mass spectrometry, and X-ray crystallography. These methods provide crucial structural insights that guide its application in various fields. Recent advancements in analytical technology have enabled more precise determination of its molecular properties, facilitating quality control in industrial production settings.

The commercial availability of CAS No. 120003-15-8 through specialty chemical suppliers has expanded its accessibility to researchers worldwide. Pricing trends and supply chain dynamics for this compound reflect the growing demand in both academic and industrial sectors. Market analyses suggest increasing interest in custom synthesis services for 1,2,4-oxadiazole derivatives, with this compound serving as a key building block in many synthetic routes.

Future research directions for 5-(Chloromethyl)-3-(methoxymethyl)-1,2,4-oxadiazole may explore its potential in emerging areas such as bioconjugation chemistry and prodrug design. The compound's reactive sites offer opportunities for creating targeted delivery systems in pharmaceutical applications. Additionally, computational chemistry approaches are being employed to predict new derivatives with enhanced properties, combining this core structure with other pharmacophores for optimized biological activity.

In conclusion, 5-(Chloromethyl)-3-(methoxymethyl)-1,2,4-oxadiazole (CAS No. 120003-15-8) represents a chemically intriguing and practically valuable compound with diverse applications across multiple scientific disciplines. Its continued study promises to yield innovative solutions in medicine, agriculture, and materials science, while ongoing safety and environmental research ensures its responsible use in various industries.